Cas no 62574-06-5 (2',2''-Diacetylcercosporin)

2',2''-Diacetylcercosporin is a derivative of the natural phytotoxin cercosporin, characterized by the acetylation of two hydroxyl groups. This modification enhances its stability and solubility in organic solvents, making it a valuable compound for research in photodynamic studies and plant pathology. Its mechanism involves light-activated generation of reactive oxygen species (ROS), which is useful for investigating oxidative stress responses in biological systems. The acetyl groups also reduce its photoreactivity compared to cercosporin, allowing for more controlled experimental conditions. This compound is primarily employed in academic and industrial research to study fungal pathogenesis and develop novel photodynamic agents.

2',2''-Diacetylcercosporin structure

Product Name:2',2''-Diacetylcercosporin

CAS No:62574-06-5

MF:C₃₃H₃₀O₁₂

MW:618.584110736847

CID:2002634

PubChem ID:137700127

Update Time:2025-06-07

2',2''-Diacetylcercosporin Chemical and Physical Properties

Names and Identifiers

- 2',2''-Diacetylcercosporin
- Diacetylcercosporin
- AKOS040754789
- [(2S)-1-[21-[(2S)-2-acetyloxypropyl]-7,19-dihydroxy-6,20-dimethoxy-9,17-dioxo-12,14-dioxahexacyclo[13.8.0.02,11.03,8.04,22.018,23]tricosa-1,3(8),4,6,10,15,18(23),19,21-nonaen-5-yl]propan-2-yl] acetate
- 62574-06-5
- HY-126914
- CS-0108242
- [S-(R*,R*)]-8,9-bis[2-(acetyloxy)propyl]-5,12-dihydroxy-7,10-dimethoxy-perylo[1,12-def]-1,3-dioxepin-6,11-dione
- Inchi： 1S/C33H30O12/c1-12(44-14(3)34)7-16-22-23-17(8-13(2)45-15(4)35)33(41-6)31(39)25-19(37)10-21-27(29(23)25)26-20(42-11-43-21)9-18(36)24(28(22)26)30(38)32(16)40-5/h9-10,12-13,36-37H,7-8,11H2,1-6H3
- InChI Key： AAWYBWDUDOICBF-UHFFFAOYSA-N
- SMILES： COC1C(=O)C2C3C(=C4C5C(=C(C=C6C=5C=3C(=CC=2O)OCO6)O)C(=O)C(OC)=C4CC(OC(=O)C)C)C=1CC(OC(=O)C)C

Computed Properties

Exact Mass: 618.17372639Da
Monoisotopic Mass: 618.17372639Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 45
Rotatable Bond Count: 10
Complexity: 1190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.2
Topological Polar Surface Area: 164Å²

2',2''-Diacetylcercosporin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci71114-1mg	Diacetylcercosporin	62574-06-5	98%	1mg	￥4626.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci71114-500ug	Diacetylcercosporin	62574-06-5	98%	500ug	￥2571.00	2022-04-26
BioAustralis	BIA-D1607-1 mg	Diacetylcercosporin	62574-06-5	>95% by HPLC	1mg	$230.00	2023-07-10
BioAustralis	BIA-D1607-5 mg	Diacetylcercosporin	62574-06-5	>95% by HPLC	5mg	$805.00	2023-07-10
BioAustralis	BIA-D1607-1mg	Diacetylcercosporin	62574-06-5	>95% by HPLC	1mg	$250.00	2025-08-06
BioAustralis	BIA-D1607-5mg	Diacetylcercosporin	62574-06-5	>95% by HPLC	5mg	$875.00	2025-08-06
1PlusChem	1P01EQCR-1mg	[S-(R,R)]-8,9-bis[2-(acetyloxy)propyl]-5,12-dihydroxy-7,10-dimethoxy-perylo[1,12-def]-1,3-dioxepin-6,11-dione	62574-06-5	≥95%	1mg	$235.00	2024-04-22
1PlusChem	1P01EQCR-5mg	[S-(R,R)]-8,9-bis[2-(acetyloxy)propyl]-5,12-dihydroxy-7,10-dimethoxy-perylo[1,12-def]-1,3-dioxepin-6,11-dione	62574-06-5	≥95%	5mg	$754.00	2024-04-22
A2B Chem LLC	AX66155-1mg	[S-(R,R)]-8,9-bis[2-(acetyloxy)propyl]-5,12-dihydroxy-7,10-dimethoxy-perylo[1,12-def]-1,3-dioxepin-6,11-dione	62574-06-5	≥95%	1mg	$162.00	2024-04-19
A2B Chem LLC	AX66155-5mg	[S-(R,R)]-8,9-bis[2-(acetyloxy)propyl]-5,12-dihydroxy-7,10-dimethoxy-perylo[1,12-def]-1,3-dioxepin-6,11-dione	62574-06-5	≥95%	5mg	$564.00	2024-04-19